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Compound of Interest

Compound Name: Glycolonitrile

Cat. No.: B6354644 Get Quote

CAS Number: 107-16-4[1][2][3][4][5][6][7] Molecular Formula: C₂H₃NO[1][7][8][9] Molecular

Weight: 57.05 g/mol [1][3][5][7][8][9]

This technical guide provides an in-depth overview of glycolonitrile, a versatile and highly

reactive chemical intermediate. It is intended for researchers, scientists, and professionals in

the field of drug development and organic synthesis. This document covers the fundamental

properties, synthesis protocols, and key applications of glycolonitrile, with a focus on its role

as a precursor in the synthesis of amino acids and other valuable organic compounds.

Chemical and Physical Properties
Glycolonitrile, also known as hydroxyacetonitrile or formaldehyde cyanohydrin, is the simplest

cyanohydrin.[2] It is a colorless, odorless, and oily liquid at room temperature.[4] Due to its

bifunctional nature, containing both a hydroxyl and a nitrile group, glycolonitrile serves as a

valuable building block in a multitude of chemical reactions.
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Property Value Reference

CAS Number 107-16-4 [1][2][3][4][5][6][7]

Molecular Formula C₂H₃NO [1][7][8][9]

Molecular Weight 57.05 g/mol [1][3][5][7][8][9]

Appearance Colorless, oily liquid [4]

Melting Point < -72 °C [2]

Boiling Point
183 °C (with slight

decomposition)
[1]

Density 1.10 g/mL at 18.89 °C [2]

Solubility Soluble in water and ether [2]

Synthesis of Glycolonitrile
The primary industrial synthesis of glycolonitrile involves the reaction of formaldehyde with

hydrogen cyanide.[2] Several protocols have been developed to optimize the yield and purity of

the final product, which is crucial for its subsequent applications, particularly in enzymatic

processes.

Experimental Protocol for Glycolonitrile Synthesis
This protocol is adapted from established methods and aims to produce high-purity

glycolonitrile.

Materials:

Formaldehyde (37 wt. % aqueous solution)

Hydrogen Cyanide (HCN)

Sodium Hydroxide (NaOH) solution (e.g., 16.7 wt. %)

Deionized water
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Mineral acid (e.g., H₂SO₄) for stabilization (optional)

Equipment:

Jacketed glass reactor with overhead stirring

Temperature control system (chiller/heater)

Metering pumps for continuous addition of reactants

pH probe

Quench vessel

Procedure:

Preparation of Formaldehyde Feed: To an aqueous solution of formaldehyde, a catalytic

amount of base (e.g., NaOH) is added. The solution is then heated to a temperature between

90°C and 150°C to depolymerize formaldehyde oligomers into the monomeric form.[3][4]

Reaction Setup: The reaction vessel is charged with an initial amount of water and hydrogen

cyanide. The temperature of the reactor is maintained between 10°C and 30°C.[4]

Reactant Addition: The pre-heated formaldehyde solution and a separate stream of hydrogen

cyanide are continuously fed into the reactor. The feed rates are controlled to maintain a

slight molar excess of hydrogen cyanide.[3][4]

Reaction Monitoring: The reaction is highly exothermic and requires careful temperature

control. The pH of the reaction mixture is monitored and maintained in the range of 5 to 8.[4]

Quenching and Stabilization: Once the reaction is complete, the crude glycolonitrile
solution can be stabilized by the addition of a small amount of acid to prevent polymerization,

which is catalyzed by basic conditions.[2][4]

Purification: For applications requiring high purity, the glycolonitrile solution can be purified

by distillation under reduced pressure.[1]
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Reactant Preparation

Synthesis Reaction Downstream ProcessingAqueous Formaldehyde Heating (90-150°C)

Hydrogen Cyanide

Jacketed Reactor
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HCN Feed

Base (e.g., NaOH)

Pre-heated
Formaldehyde

Acid Stabilization Vacuum Distillation Pure Glycolonitrile
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A simplified workflow for the synthesis and purification of glycolonitrile.

Key Applications in Chemical Synthesis
Glycolonitrile's reactivity makes it a cornerstone intermediate in the synthesis of a variety of

important chemical compounds.

Strecker Synthesis of Glycine
A prominent application of glycolonitrile is its role as a direct precursor to aminoacetonitrile,

which is then hydrolyzed to produce glycine, the simplest amino acid.[2] This is a variation of

the Strecker amino acid synthesis.

Reaction Steps:

Formation of Glycolonitrile: As described previously, formaldehyde reacts with hydrogen

cyanide to form glycolonitrile.

Amination: Glycolonitrile reacts with ammonia to yield aminoacetonitrile.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b6354644?utm_src=pdf-body-img
https://www.benchchem.com/product/b6354644?utm_src=pdf-body
https://www.benchchem.com/product/b6354644?utm_src=pdf-body
https://www.benchchem.com/product/b6354644?utm_src=pdf-body
https://en.wikipedia.org/wiki/Glycolonitrile
https://www.benchchem.com/product/b6354644?utm_src=pdf-body
https://www.benchchem.com/product/b6354644?utm_src=pdf-body
https://www.benchchem.com/product/b6354644?utm_src=pdf-body
https://en.wikipedia.org/wiki/Glycolonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6354644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrolysis: Aminoacetonitrile is subsequently hydrolyzed in the presence of an acid or base

to produce glycine.[2]

Formaldehyde
(HCHO)

Glycolonitrile
(HOCH₂CN)

Hydrogen Cyanide
(HCN) Aminoacetonitrile

(H₂NCH₂CN)Ammonia
(NH₃)

Glycine
(H₂NCH₂COOH)Water

(H₂O)
Hydrolysis

Click to download full resolution via product page

The reaction pathway for the Strecker synthesis of glycine from formaldehyde.

Synthesis of Chelating Agents
Glycolonitrile is a key starting material for the industrial production of important chelating

agents such as ethylenediaminetetraacetic acid (EDTA) and nitrilotriacetic acid (NTA).[2] The

synthesis involves the reaction of glycolonitrile with an amine (ethylenediamine for EDTA or

ammonia for NTA) followed by hydrolysis of the resulting aminonitrile intermediates.

Precursor in Drug Development
While glycolonitrile is not typically a pharmacologically active molecule itself, its utility as a

versatile chemical building block makes it relevant to drug development. It can be used in the

synthesis of various heterocyclic compounds and other complex organic molecules that may

possess therapeutic properties. For instance, it has been used in the preparation of potent

benzodiazepine 5-HT2C receptor agonists.

Analytical Methods
A variety of analytical techniques can be employed to monitor the synthesis of glycolonitrile
and to assess the purity of the final product. These methods include:

High-Performance Liquid Chromatography (HPLC)
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Gas Chromatography (GC)

Mass Spectrometry (MS)

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C)

Titration methods

Safety Considerations
Glycolonitrile is classified as an extremely hazardous substance. It is highly toxic and can be

fatal if inhaled, swallowed, or absorbed through the skin. It readily decomposes to form

formaldehyde and hydrogen cyanide, both of which are highly toxic. All handling of

glycolonitrile must be conducted in a well-ventilated fume hood with appropriate personal

protective equipment, including gloves, lab coat, and eye protection.

Conclusion
Glycolonitrile is a fundamentally important chemical intermediate with significant applications

in the synthesis of amino acids, chelating agents, and as a versatile precursor in organic

synthesis for the pharmaceutical and chemical industries. A thorough understanding of its

properties, synthesis, and handling is crucial for its effective and safe utilization in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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